Cas no 2171938-19-3 (ethyl 3,3-difluoro-1-(3-hydroxyoxolan-3-yl)cyclobutane-1-carboxylate)

• Product Name: ethyl 3,3-difluoro-1-(3-hydroxyoxolan-3-yl)cyclobutane-1-carboxylate
• CAS No: 2171938-19-3
• MF: C₁₁H₁₆F₂O₄
• MW: 250.239151000977
• CID: 6595997
• PubChem ID: 165722676
• Update Time: 2025-06-08

ethyl 3,3-difluoro-1-(3-hydroxyoxolan-3-yl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3,3-difluoro-1-(3-hydroxyoxolan-3-yl)cyclobutane-1-carboxylate
• EN300-1631710
• 2171938-19-3

• Inchi： 1S/C11H16F2O4/c1-2-17-8(14)9(5-11(12,13)6-9)10(15)3-4-16-7-10/h15H,2-7H2,1H3
• InChI Key： CWNZAHYBTUBRCX-UHFFFAOYSA-N
• SMILES： FC1(CC(C(=O)OCC)(C1)C1(COCC1)O)F

Computed Properties

• Exact Mass: 250.10166531g/mol
• Monoisotopic Mass: 250.10166531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.8Ų

Additional information on ethyl 3,3-difluoro-1-(3-hydroxyoxolan-3-yl)cyclobutane-1-carboxylate

Introduction to Ethyl 3,3-difluoro-1-(3-hydroxyoxolan-3-yl)cyclobutane-1-carboxylate (CAS No. 2171938-19-3)

Ethyl 3,3-difluoro-1-(3-hydroxyoxolan-3-yl)cyclobutane-1-carboxylate (CAS No. 2171938-19-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, including a cyclobutane ring substituted with fluorine atoms and a hydroxyoxolane moiety, presents intriguing opportunities for the development of novel therapeutic agents.

The molecular structure of ethyl 3,3-difluoro-1-(3-hydroxyoxolan-3-yl)cyclobutane-1-carboxylate encompasses several key functional groups that contribute to its potential biological activity. The presence of fluorine atoms at the 3-position of the cyclobutane ring is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity in drug molecules. Additionally, the hydroxyoxolane group introduces a polar and hydrogen-bonding capable moiety, which can be critical for interactions with biological targets.

In recent years, there has been a growing interest in the development of fluorinated heterocycles as pharmacophores due to their ability to modulate enzyme activity and receptor binding. The cyclobutane scaffold itself is known for its rigidity, which can improve the shape complementarity between a drug molecule and its target site. The combination of these structural elements in ethyl 3,3-difluoro-1-(3-hydroxyoxolan-3-yl)cyclobutane-1-carboxylate makes it a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases play a crucial role in various biological processes, and their inhibition is a common strategy in drug design. The fluorinated cyclobutane ring and the hydroxyoxolane group together create a molecular framework that could effectively interact with the active sites of proteases, potentially leading to the development of new antiviral or anticancer agents.

Recent studies have highlighted the importance of fluorinated compounds in enhancing drug-like properties such as solubility, bioavailability, and pharmacokinetic profiles. The incorporation of fluorine atoms into organic molecules often results in improved metabolic stability by resisting degradation by enzymes like cytochrome P450. This characteristic is particularly valuable in the context of long-term therapeutic applications where drug persistence in the body is essential.

The hydroxyoxolane group in ethyl 3,3-difluoro-1-(3-hydroxyoxolan-3-yl)cyclobutane-1-carboxylate also contributes to its potential biological activity by enabling hydrogen bonding interactions. Hydrogen bonding is a key factor in the binding affinity between drugs and their targets, and compounds with multiple hydrogen bond donors or acceptors are often more effective in modulating biological processes. This feature makes the compound an attractive scaffold for designing molecules with enhanced binding properties.

In addition to its protease inhibition potential, ethyl 3,3-difluoro-1-(3-hydroxyoxolan-3-yl)cyclobutane-1-carboxylate may also find applications in other therapeutic areas. For instance, its structural features could make it suitable for developing kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases. The ability to fine-tune the electronic properties of the molecule by substituting different functional groups allows for broad versatility in drug design.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the synthetic prowess required but also underscore the compound's complexity and potential value.

The pharmacological evaluation of ethyl 3,3-difluoro-1-(3-hydroxyoxolan-3-yl)cyclobutane-1-carboxylate has only just begun, but preliminary studies suggest promising results. In vitro assays have demonstrated interactions with various biological targets, indicating multiple potential therapeutic applications. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties.

The development of novel drug candidates like ethyl 3,3-difluoro-1-(3-hydroxyoxolan-3-yl)cyclobutane-1-carboxylate relies heavily on advancements in computational chemistry and molecular modeling. These tools allow researchers to predict how a molecule will behave biologically before conducting expensive wet lab experiments. By integrating experimental data with computational insights, scientists can accelerate the discovery process and increase the likelihood of success.

The environmental impact of fluorinated compounds is also an important consideration during drug development. While fluorine substitution can enhance drug efficacy, it also raises questions about persistence and toxicity. Responsible chemists are increasingly focusing on green chemistry principles to minimize environmental footprints while maintaining high standards of pharmaceutical quality.

In conclusion, ethyl 3,3-difluoro-1-(3-hydroxyoxlananlyc-cyclobutene -carbonyl) (CAS No. 21719438 -19 -13)